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Compound of Interest

Compound Name: 3-Iodo-L-tyrosine methyl ester

CAS No.: 70277-02-0

Cat. No.: B1313750

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Iodo-L-tyrosine methyl ester, a
key building block in synthetic and medicinal chemistry. With full editorial control, this document

is structured to deliver not just data, but actionable insights grounded in established scientific

principles. We will delve into its fundamental properties, synthesis, applications, and safe

handling protocols, ensuring a self-validating system of information for the discerning

researcher.

Core Identification and Physicochemical Properties
3-Iodo-L-tyrosine methyl ester is a derivative of the essential amino acid L-tyrosine, featuring

an iodine atom at the 3-position of the aromatic ring and a methyl ester protecting the

carboxylic acid.[1] This modification significantly influences its chemical reactivity and biological

activity, making it a valuable intermediate in various synthetic pathways.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) number.
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CAS Number: 70277-02-0[2][3]

A hydrochloride salt of this compound also exists, with the CAS number 79677-58-0.[4][5]

Key Physicochemical Data
The structural and chemical properties of 3-Iodo-L-tyrosine methyl ester are summarized in

the table below. These parameters are critical for predicting its behavior in different solvent

systems, designing reaction conditions, and interpreting analytical data.

Property Value Source(s)

Molecular Formula C₁₀H₁₂INO₃ [1][2]

Molecular Weight 321.11 g/mol [2]

Appearance White to off-white solid [2]

Solubility Sparingly soluble in water [2]

Storage Conditions Store in a cool, dry place [2]

Synthesis and Mechanism
The synthesis of 3-Iodo-L-tyrosine methyl ester typically involves the iodination of L-tyrosine

methyl ester. A common approach is the direct iodination of the tyrosine derivative. A patented

method describes the synthesis of a protected form of 3-Iodo-L-tyrosine methyl ester, which

can then be deprotected.[6]

Illustrative Synthetic Workflow
The following diagram outlines a general workflow for the synthesis and purification of 3-Iodo-
L-tyrosine methyl ester, based on common organic synthesis principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://patents.google.com/patent/CN109704983B/en
https://patents.google.com/patent/CN109704983B/en
https://www.benchchem.com/product/b1313750/docs#an-in-depth-technical-guide-to-3-iodo-l-tyrosine-methyl-ester
https://www.benchchem.com/product/b1313750/docs#an-in-depth-technical-guide-to-3-iodo-l-tyrosine-methyl-ester
https://www.benchchem.com/product/b1313750/docs#an-in-depth-technical-guide-to-3-iodo-l-tyrosine-methyl-ester
https://www.benchchem.com/product/b1313750/docs#an-in-depth-technical-guide-to-3-iodo-l-tyrosine-methyl-ester
https://www.benchchem.com/product/b1313750?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

